![molecular formula C17H17FN2O2 B5880327 N-{2-[(2-ethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide](/img/structure/B5880327.png)
N-{2-[(2-ethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide
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Overview
Description
N-{2-[(2-ethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide, also known as EF24, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EF24 belongs to the class of chalcones, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of N-{2-[(2-ethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide is complex and involves multiple pathways. It has been reported to activate the Nrf2-Keap1 pathway, which is responsible for the regulation of cellular antioxidant defense. This compound has also been shown to inhibit the NF-kB pathway, which is involved in the regulation of inflammation and immune responses. Additionally, this compound has been reported to modulate the activity of various enzymes and transcription factors involved in cell growth and survival.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including antioxidant, anti-inflammatory, and anti-cancer properties. It has also been reported to improve glucose metabolism and insulin sensitivity, making it a potential therapeutic agent for the treatment of diabetes.
Advantages and Limitations for Lab Experiments
N-{2-[(2-ethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has several advantages for lab experiments, including its high purity and stability, making it suitable for various assays and experiments. However, its low solubility in water can limit its use in some experiments, and its potential toxicity at high doses should be taken into consideration.
Future Directions
For research include investigating the pharmacokinetics and toxicity of N-{2-[(2-ethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide, developing new formulations for improved solubility, and conducting clinical trials to evaluate its safety and efficacy in humans. Additionally, further studies are needed to elucidate the molecular mechanisms of this compound and its potential interactions with other drugs.
Synthesis Methods
The synthesis of N-{2-[(2-ethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide involves the condensation of 2-fluorobenzaldehyde with ethyl-2-aminobenzoate, followed by the reduction of the resulting chalcone with sodium borohydride. The final product is obtained in good yield and purity, making it suitable for further research and development.
Scientific Research Applications
N-{2-[(2-ethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It has also been reported to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising candidate for combination therapy.
Inflammation is a common underlying factor in many chronic diseases, including arthritis, diabetes, and cardiovascular diseases. This compound has been shown to possess potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and enzymes. This makes it a potential therapeutic agent for the treatment of various inflammatory diseases.
This compound has also been studied for its neuroprotective properties. It has been shown to protect neurons from oxidative stress and neuroinflammation, which are known to contribute to the development of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been reported to improve cognitive function and memory in animal models.
properties
IUPAC Name |
N-[2-(2-ethylanilino)-2-oxoethyl]-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O2/c1-2-12-7-3-6-10-15(12)20-16(21)11-19-17(22)13-8-4-5-9-14(13)18/h3-10H,2,11H2,1H3,(H,19,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVONZQUFLUJFNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CNC(=O)C2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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